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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzonitrile

Cat. No.: B068015 Get Quote

An In-Depth Technical Guide to the Material Safety of 3-Fluoro-4-methylbenzonitrile

For professionals in research, development, and manufacturing, a thorough understanding of

the materials in use is paramount to ensuring both personnel safety and experimental integrity.

This guide provides a comprehensive overview of the material safety data for 3-Fluoro-4-
methylbenzonitrile (CAS No. 170572-49-3), a key intermediate in various synthetic pathways.

The following sections detail its chemical properties, associated hazards, and the necessary

protocols for its safe handling, storage, and disposal.

Section 1: Chemical Identity and Physicochemical
Properties
3-Fluoro-4-methylbenzonitrile is a substituted benzonitrile with the molecular formula

C₈H₆FN.[1] The presence of the nitrile group, a fluorine atom, and a methyl group on the

benzene ring influences its reactivity and physical properties. It is typically encountered as a

white to light yellow or off-white to beige crystalline solid.[2][3] A comprehensive understanding

of its physicochemical properties is the foundation for its safe handling and use in experimental

design.

Table 1: Physicochemical Properties of 3-Fluoro-4-methylbenzonitrile
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Property Value Source(s)

CAS Number 170572-49-3 [1][4]

Molecular Formula C₈H₆FN [1]

Molecular Weight 135.14 g/mol [1][5]

Appearance
White to light yellow crystalline

powder/solid
[2][3]

Melting Point 47-51 °C

Boiling Point ~204 °C [2]

Flash Point ~83 °C - 90.3 °C (closed cup) [2][6]

Solubility
Good solubility in common

organic solvents
[2]

These properties indicate that 3-Fluoro-4-methylbenzonitrile is a stable solid at room

temperature but requires careful handling to avoid dust formation.[4][7] Its flash point suggests

a degree of flammability, necessitating the avoidance of ignition sources during handling.[2][6]

Section 2: Hazard Identification and GHS
Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3-Fluoro-4-methylbenzonitrile is classified with a primary hazard of causing serious

eye damage.[1][8] Some sources also indicate potential harm if swallowed, in contact with skin,

or inhaled.[5]

Table 2: GHS Hazard Classification for 3-Fluoro-4-methylbenzonitrile
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Hazard Class
Hazard
Category

Hazard
Statement

Pictogram Signal Word

Serious Eye

Damage/Eye

Irritation

Category 1

H318: Causes

serious eye

damage

GHS05 Danger

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed
GHS07 Warning

Acute Toxicity,

Dermal
Category 4

H312: Harmful in

contact with skin
GHS07 Warning

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
GHS07 Warning

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation
GHS07 Warning

Note: The acute toxicity and skin irritation classifications are reported by some but not all

suppliers. The most consistently reported and severe hazard is serious eye damage.

The primary hazard associated with 3-Fluoro-4-methylbenzonitrile is its potential to cause

serious eye damage.[1][8] This necessitates stringent eye protection protocols. The "Danger"

signal word underscores the severity of this hazard.[1][8]

Caption: Primary hazards of 3-Fluoro-4-methylbenzonitrile.

Section 3: Safe Handling and Storage Protocols
Adherence to rigorous handling and storage protocols is essential to mitigate the risks

associated with 3-Fluoro-4-methylbenzonitrile.

Handling Protocol:
Work Area Preparation: Always handle this chemical in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure.[4][5]
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Personal Protective Equipment (PPE): Before handling, don appropriate PPE as detailed in

Section 4.

Dispensing: When weighing or transferring the solid, avoid generating dust.[4][7] Use tools

and techniques that minimize aerosolization.

Operational Conduct: Do not eat, drink, or smoke in the handling area.[4][5] Avoid contact

with skin, eyes, and clothing.[4][7]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[4][5] Clean the

work area and decontaminate any spills promptly.

The rationale behind these steps is the prevention of exposure through the primary routes:

inhalation of dust, skin contact, and eye contact.

Storage Protocol:
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][7]

Incompatibilities: Store away from incompatible materials, though specific incompatibilities

are not well-documented in the provided sources. As a general precaution, avoid strong

oxidizing agents.[9]

Labeling: Ensure all containers are clearly labeled with the chemical name and associated

hazards.

Proper storage is critical to maintaining the chemical's integrity and preventing accidental

exposure.

Section 4: Personal Protective Equipment (PPE)
Protocol
The selection of appropriate PPE is a critical control measure. The following protocol is based

on the identified hazards.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB20764&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_170572-49-3.html
https://www.fishersci.com/store/msds?partNumber=AAB20764&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAB20764&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_170572-49-3.html
https://www.fishersci.com/store/msds?partNumber=AAB20764&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAB20764&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_170572-49-3.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12783~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:29:06~~4-Nitrobenzonitrile~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Assessment

Required PPE

Primary Hazard:
Serious Eye Damage

Secondary Hazards:
Skin/Inhalation Irritation

Chemical Safety Goggles
(conforming to EN166 or NIOSH) Protects against

Chemical-Resistant Gloves Prevents

Lab Coat / Protective Clothing

 Prevents

NIOSH/MSHA approved respirator
(if dust is generated)

 Prevents

Click to download full resolution via product page

Caption: PPE selection workflow for 3-Fluoro-4-methylbenzonitrile.

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[4] Given the risk

of serious eye damage, standard safety glasses are insufficient.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]

Inspect gloves for integrity before use.[7]

Respiratory Protection: If handling procedures are likely to generate dust, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[4][7]

Body Protection: A standard laboratory coat should be worn.

This multi-layered approach to PPE ensures that all potential routes of exposure are

adequately addressed.

Section 5: Emergency Procedures
In the event of an exposure or spill, a rapid and informed response is crucial.
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First-Aid Measures:
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[4][7] Remove contact lenses if present and easy to do.[1][8] Seek immediate

medical attention.[4][8]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[4]

If skin irritation persists, consult a physician.[4] Contaminated clothing should be removed

and washed before reuse.[4][5]

Inhalation: Move the person to fresh air.[4][7] If breathing is difficult or stops, provide artificial

respiration.[4] Seek medical attention if symptoms occur.[4]

Ingestion: Clean the mouth with water and drink plenty of water afterwards.[4] Do NOT

induce vomiting.[10] Seek medical attention if symptoms occur or if you feel unwell.[4]

Spill Response Protocol:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB20764&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_170572-49-3.html
https://www.capotchem.cn/doc/viewmsds_170572-49-3.html
https://www.guidechem.com/msds/170572-49-3.html
https://www.fishersci.com/store/msds?partNumber=AAB20764&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/msds/170572-49-3.html
https://www.fishersci.com/store/msds?partNumber=AAB20764&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB20764&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB20764&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAB20764&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_170572-49-3.html
https://www.fishersci.com/store/msds?partNumber=AAB20764&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB20764&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB20764&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC0774_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAB20764&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Response

Cleanup Procedure

Final Steps

Evacuate unnecessary personnel

Ensure adequate ventilation

Remove ignition sources

Wear appropriate PPE

Contain the spill

Sweep up and shovel into a suitable container
(avoid creating dust)

Dispose of waste in an approved disposal plant

Decontaminate the area

Click to download full resolution via product page

Caption: Spill response workflow for 3-Fluoro-4-methylbenzonitrile.
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Personal Precautions: Ensure adequate ventilation and wear the prescribed personal

protective equipment.[5][7] Avoid breathing dust.[7]

Containment and Clean-up: Sweep up the spilled solid and shovel it into a suitable, closed

container for disposal.[4][7] Avoid actions that create dust.[4][7]

Environmental Precautions: Prevent the material from entering drains or waterways.[10]

Section 6: Toxicological and Ecological Information
Detailed toxicological data for 3-Fluoro-4-methylbenzonitrile is limited in the available safety

data sheets.[1]

Acute Toxicity: While some sources classify it as harmful if swallowed, inhaled, or in contact

with the skin, specific LD50 or LC50 data are not provided.[5]

Skin Corrosion/Irritation: May cause skin irritation.

Serious Eye Damage/Irritation: Causes serious eye damage.[1][8]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data available in the consulted

sources.[1]

Similarly, information on the ecological effects of this compound is scarce. It is advised to

prevent its release into the environment.[5]

Section 7: Disposal Considerations
Waste material should be disposed of in accordance with all applicable federal, state, and local

environmental regulations. It is recommended to contact a licensed professional waste disposal

service to dispose of this material.[7] Contaminated packaging should be treated as the

chemical itself.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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